2-Chloro-3-(2,3-epoxy-propoxy)-pyrazine

• CAS No.: 58757-15-6
• Molecular Formula: C7H7ClN2O2
• Molecular Weight: 186.59 g/mol
• IUPAC Name: 2-chloro-3-(oxiran-2-ylmethoxy)pyrazine
• InChI: InChI=1S/C7H7ClN2O2/c8-6-7(10-2-1-9-6)12-4-5-3-11-5/h1-2,5H,3-4H2
• InChI Key: FYEKJXSXDASODO-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)COC2=NC=CN=C2Cl

Description

2-Chloro-3-(2,3-epoxy-propoxy)-pyrazine is a pyrazine derivative characterized by a chlorine atom at the 2-position and a 2,3-epoxy-propoxy group at the 3-position of the pyrazine ring. Pyrazines are nitrogen-containing heterocycles with broad applications in pharmaceuticals, agrochemicals, and materials science due to their electronic properties and biological activity .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Physical and Spectral Properties

Table 1: Key Physical and Spectral Properties of Selected Pyrazine Derivatives

Compound Name	Substituent(s)	Molecular Weight (g/mol)	IR Vibrational Frequencies (cm⁻¹)	Key Observations
2-Chloro-3-(2,3-epoxy-propoxy)-pyrazine	Cl, 2,3-epoxy-propoxy	Not reported	Not available	Epoxy group may enhance H-bonding
2-Chloro-3-(2-quinolylthio)pyrazine	Cl, 2-quinolylthio	Not reported	1779 (C=N), 1750, 1660, 1223, 953, 654	Thio-quinoline group alters π-conjugation
2-Chloro-6-[(1-methylsulfonylpiperidin-3-yl)methyl]pyrazine	Cl, methylsulfonylpiperidinyl	304.78	Not reported	Bulky substituent increases steric hindrance
2-Chloro-3-(4-cyclobutylpiperazin-1-yl)pyrazine	Cl, cyclobutylpiperazinyl	252.74	Not reported	Cyclobutyl group may enhance lipophilicity

• Epoxy-Propoxy vs. Thio-Quinoline: The epoxy-propoxy group in the target compound likely introduces different electronic effects compared to the thio-quinoline substituent in 2-chloro-3-(2-quinolylthio)pyrazine. The latter exhibits distinct C=N and quinoline ring vibrations in IR spectra, suggesting stronger π-conjugation .